Cas no 10043-66-0 (Iodine, isotope of mass131, at.)

• Product Name: Iodine, isotope of mass131, at.
• CAS No: 10043-66-0
• MF: I₂
• MW: 261.812255859375
• CID: 118324
• PubChem ID: 24855
• Update Time: 2025-04-18

Iodine, isotope of mass131, at. Chemical and Physical Properties

Names and Identifiers

• Iodine, isotope of mass131, at.
• [131I]iodide
• IODINE-131
• (~131~I_2_)iodine
• I 131
• I-131
• Iodine 131
• Iodine I 131
• Iodine, isotope of mass 131
• IODINE, I-131
• UNII-I5X6L61HUT
• Iodine, mol. (131I2)
• 10043-66-0
• Radioactive iodine (131I)
• Iodine, labeled with iodine-131
• Iodine, isotope of mass 131, at.
• IODINE (131 I) [WHO-DD]
• I5X6L61HUT
• IODINE, ISOTOPE OF MASS 131 [HSDB]
• Radioactive iodine-I131
• Iodine I-131
• PNDPGZBMCMUPRI-HVTJNCQCSA-N
• 15124-39-7
• 131I radioisotope

• Inchi： 1S/I2/c1-2/i1+4,2+4
• InChI Key： PNDPGZBMCMUPRI-HVTJNCQCSA-N
• SMILES： [131I][131I]

Computed Properties

• Exact Mass: 261.81225g/mol
• Monoisotopic Mass: 261.81225g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 261.81225g/mol
• XLogP3: 1.7
• Topological Polar Surface Area: 0Ų